Cas no 77428-85-4 (1-Amino-3,3-dimethyl-butan-2-one Hydrobromide)

• Product Name: 1-Amino-3,3-dimethyl-butan-2-one Hydrobromide
• CAS No: 77428-85-4
• MF: C₆H₁₄BrNO
• MW: 196.085461139679
• CID: 1787407
• PubChem ID: 12643296
• Update Time: 2025-04-23

1-Amino-3,3-dimethyl-butan-2-one Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-amino-3,3-dimethyl-, hydrobromide
• Z56800493
• 1-Amino-3,3-dimethyl-butan-2-one hydrobromide
• 1-amino-3,3-dimethylbutan-2-one;hydrobromide
• 1-amino-3,3-dimethyl-butan-2-onehydrobromide
• 1-amino-3,3-dimethylbutan-2-one hydrobromide
• CS-0272387
• 77428-85-4
• 1-Amino-3
• AKOS015834113
• 1-Amino-3,3-dimethyl-butan-2-one Hydrobromide

• Inchi： 1S/C6H13NO.BrH/c1-6(2,3)5(8)4-7;/h4,7H2,1-3H3;1H
• InChI Key： LIYUMCZYZHRIML-UHFFFAOYSA-N
• SMILES： Br.O=C(CN)C(C)(C)C

Computed Properties

• Exact Mass: 195.02592
• Monoisotopic Mass: 195.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Amino-3,3-dimethyl-butan-2-one Hydrobromide

Introduction to 2-Butanone, 1-amino-3,3-dimethyl-, hydrobromide (CAS No. 77428-85-4)

2-Butanone, 1-amino-3,3-dimethyl, also known as tert-butyl methyl ketone, is a significant compound in the field of organic chemistry and pharmaceutical research. Its hydrobromide salt, specifically identified by the CAS number 77428-85-4, has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal science. This compound is characterized by a unique structural framework, featuring a ketone group attached to a tertiary butyl substituent, which contributes to its distinct chemical properties and reactivity.

The hydrobromide form of this compound enhances its solubility in polar solvents, making it a valuable intermediate in various chemical syntheses. The presence of both an amino group and a bromine atom in the molecule allows for further functionalization, enabling the development of more complex derivatives. These derivatives have been explored in the synthesis of novel pharmaceuticals, particularly in the area of central nervous system (CNS) drugs and anti-inflammatory agents.

Recent advancements in the field have highlighted the potential of 2-Butanone, 1-amino-3,3-dimethyl-, hydrobromide as a key building block in medicinal chemistry. Researchers have demonstrated its utility in constructing bioactive molecules with therapeutic significance. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases. The structural motif of the compound facilitates the development of ligands that can interact with specific biological targets, offering promising avenues for drug discovery.

The synthesis of 2-Butanone, 1-amino-3,3-dimethyl-, hydrobromide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the alkylation of acetone followed by reduction and subsequent bromination. The final step involves the formation of the hydrobromide salt, which is achieved by treating the free base with hydrobromic acid. This synthetic route underscores the importance of high-purity reagents and controlled environments to ensure optimal yields and minimal impurities.

In terms of applications, this compound has been utilized in various industrial processes beyond pharmaceuticals. It serves as a precursor in the manufacture of specialty chemicals and fine materials. Its role as an intermediate in polymer synthesis has also been explored, where it contributes to the development of high-performance polymers with tailored properties.

The pharmacological potential of 2-Butanone, 1-amino-3,3-dimethyl-, hydrobromide has been further investigated through computational modeling and experimental validation. Computational studies have predicted its binding affinity to certain protein targets, suggesting its suitability for drug development. Experimental trials have corroborated these findings by demonstrating its efficacy in modulating biological pathways relevant to diseases such as Alzheimer's and Parkinson's.

Future research directions include optimizing synthetic methodologies to enhance scalability and cost-effectiveness. Additionally, exploring new derivatives through structural modifications may uncover additional therapeutic applications. The integration of machine learning algorithms into drug discovery pipelines could accelerate the identification of novel compounds based on the scaffold provided by this molecule.

The safety profile of 2-Butanone, 1-amino-3,3-dimethyl-, hydrobromide is another critical aspect that warrants attention. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to minimize exposure risks. Laboratory protocols should emphasize personal protective equipment (PPE) usage and adequate ventilation to ensure safe handling during synthesis and application.

In conclusion,2-Butanone, 1-amino-3,3-dimethyl-, hydrobromide (CAS No. 77428-85-4) represents a compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications and refine synthetic techniques, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.